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Compound of Interest

Compound Name: Hydroxy-PEG2-CH2-Boc

Cat. No.: B1673965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The precise chemical entity "Hydroxy-PEG2-CH2-Boc" is not unambiguously defined in

common chemical literature and supplier catalogs. The nomenclature can be interpreted in

several ways, leading to different potential structures. This guide aims to clarify the possible

interpretations by presenting data on closely related and commonly used bifunctional PEG

linkers. We will focus on a likely candidate, N-Boc-2-(2-hydroxyethoxy)ethylamine (also known

as Boc-NH-PEG2-OH), and provide its molecular details.

To ensure the relevance of the provided data, researchers are strongly encouraged to confirm

the exact structure of interest, for instance, by providing a CAS number or a chemical structure

diagram.

Quantitative Data Summary
For clarity and ease of comparison, the molecular formula and weight of the most plausible

interpretation, Boc-NH-PEG2-OH, are presented below.

Compound Name Molecular Formula Molecular Weight CAS Number

N-Boc-2-(2-

hydroxyethoxy)ethyla

mine

C9H19NO4 205.25 g/mol [1] 139115-91-6[1]
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Chemical Structure
The chemical structure of N-Boc-2-(2-hydroxyethoxy)ethylamine is characterized by a two-unit

polyethylene glycol (PEG) spacer, with one terminus protected by a tert-butyloxycarbonyl (Boc)

group and the other end bearing a hydroxyl group.

Experimental Protocols & Methodologies
Detailed experimental protocols are highly specific to the application of the PEG linker.

Common applications include bioconjugation, drug delivery, and the synthesis of PROTACs

(Proteolysis Targeting Chimeras).

A general experimental workflow for the utilization of a Boc-protected PEG linker in

bioconjugation is outlined below. This workflow illustrates the logical steps from deprotection to

conjugation.
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Caption: A generalized experimental workflow for the conjugation of a Boc-protected PEG

linker.

Signaling Pathway Context
PEG linkers such as Hydroxy-PEG2-CH2-Boc and its analogs are synthetic molecules

primarily used to connect two other molecules, for instance, a targeting ligand and a

therapeutic agent in a PROTAC. They do not have an intrinsic signaling pathway but are

instrumental in enabling the function of the final conjugate.

The logical relationship in a PROTAC, where the PEG linker plays a crucial role, is depicted

below.
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Caption: The logical relationship of components in a PROTAC-mediated protein degradation

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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